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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of deuterated compounds like 2-Bromopropane-d7 is paramount to maintaining

a safe laboratory environment and complying with regulatory standards. This guide provides

essential safety and logistical information for the proper disposal of 2-Bromopropane-d7.

Immediate Safety and Handling Precautions
2-Bromopropane-d7 is a highly flammable liquid and vapor that may cause organ damage

through prolonged or repeated exposure.[1] Adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.[2]

Eye Protection: Use safety glasses with side-shields or goggles.

Clothing: Wear protective clothing to prevent skin contact.[3]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[2]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Use non-sparking tools and take precautionary measures against static discharge.[2][3]
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Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromopropane-d7.

Property Value

CAS Number 39091-63-9

Molecular Formula C₃D₇Br

Molecular Weight 130.04 g/mol

Density 1.383 g/mL at 25 °C

Flash Point 19 °C (66.2 °F) - closed cup

Boiling Point Not specified in search results

Melting Point Not specified in search results

Storage Temperature
Room temperature, away from light and

moisture[1]

Step-by-Step Disposal Protocol
The disposal of 2-Bromopropane-d7 must be conducted in accordance with all applicable

federal, state, and local regulations. It is recommended to use a licensed professional waste

disposal service.[3][5]

Waste Identification and Segregation
Designated Waste Container: Use a dedicated, properly labeled waste container for 2-
Bromopropane-d7 and any materials contaminated with it. The container should be made of

a compatible material (e.g., glass or a suitable plastic).

Labeling: The waste container must be clearly labeled with "Hazardous Waste," "2-
Bromopropane-d7," and the appropriate hazard pictograms (flammable liquid, health

hazard).
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Segregation: Do not mix 2-Bromopropane-d7 waste with other waste streams, especially

incompatible materials such as strong oxidizing agents or strong bases.[6]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.[2]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create a spark.[2][3]

Contain the Spill: Use a non-combustible absorbent material, such as sand or earth, to

contain the spill. Do not use combustible materials like paper towels as the primary

absorbent.

Collect and Containerize: Carefully collect the absorbed material using non-sparking tools

and place it into the designated hazardous waste container.[2]

Decontaminate: Decontaminate the spill area with a suitable solvent, and collect the

decontamination materials as hazardous waste.

Personal Safety: Ensure appropriate PPE is worn throughout the cleanup process.

Final Disposal Procedure
Container Management: Keep the hazardous waste container tightly closed and store it in a

cool, well-ventilated, and designated hazardous waste storage area.[2]

Professional Disposal: Arrange for the collection of the waste by a licensed hazardous waste

disposal company.[3][5] Provide the disposal company with a copy of the Safety Data Sheet

(SDS) for 2-Bromopropane-d7.

Documentation: Maintain accurate records of the amount of waste generated and the date of

disposal, in accordance with institutional and regulatory requirements.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 2-
Bromopropane-d7.

2-Bromopropane-d7 Disposal Workflow

Preparation & Handling

Waste Generation & Collection

Spill Response

Final Disposal

Start: Handling 2-Bromopropane-d7

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Ventilated Area
(Fume Hood)

Generate Waste
(e.g., unused chemical, contaminated materials)

Spill Occurs

Place in a Labeled, Closed
Hazardous Waste Container

Store Waste Container in a
Designated Safe Area

Evacuate Area & Remove
Ignition Sources

Contain with Inert Absorbent

Collect with Non-Sparking Tools

Contact Licensed Waste
Disposal Service

Maintain Disposal Records

End: Proper Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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